11-Hydroxytabersonine
11-Hydroxytabersonine
11-Hydroxytabersonine is a natural product isolated and purified from the peel of Melodinus fusiformis with antitumor activety. It is a monoterpenoid indole alkaloid, a methyl ester and an organic heteropentacyclic compound.
Brand Name:
Vulcanchem
CAS No.:
22149-28-6
VCID:
VC20872350
InChI:
InChI=1S/C21H24N2O3/c1-3-20-7-4-9-23-10-8-21(19(20)23)15-6-5-13(24)11-16(15)22-17(21)14(12-20)18(25)26-2/h4-7,11,19,22,24H,3,8-10,12H2,1-2H3/t19-,20-,21-/m0/s1
SMILES:
CCC12CC(=C3C4(C1N(CC4)CC=C2)C5=C(N3)C=C(C=C5)O)C(=O)OC
Molecular Formula:
C21H24N2O3
Molecular Weight:
352.4 g/mol
11-Hydroxytabersonine
CAS No.: 22149-28-6
Cat. No.: VC20872350
Molecular Formula: C21H24N2O3
Molecular Weight: 352.4 g/mol
Purity: 95.0%
* For research use only. Not for human or veterinary use.
Specification
| Description | 11-Hydroxytabersonine is a natural product isolated and purified from the peel of Melodinus fusiformis with antitumor activety. It is a monoterpenoid indole alkaloid, a methyl ester and an organic heteropentacyclic compound. |
|---|---|
| CAS No. | 22149-28-6 |
| Molecular Formula | C21H24N2O3 |
| Molecular Weight | 352.4 g/mol |
| IUPAC Name | methyl (1R,12R,19S)-12-ethyl-5-hydroxy-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2(7),3,5,9,13-pentaene-10-carboxylate |
| Standard InChI | InChI=1S/C21H24N2O3/c1-3-20-7-4-9-23-10-8-21(19(20)23)15-6-5-13(24)11-16(15)22-17(21)14(12-20)18(25)26-2/h4-7,11,19,22,24H,3,8-10,12H2,1-2H3/t19-,20-,21-/m0/s1 |
| Standard InChI Key | FXUFRJQCBVSCRZ-ACRUOGEOSA-N |
| Isomeric SMILES | CC[C@]12CC(=C3[C@@]4([C@H]1N(CC4)CC=C2)C5=C(N3)C=C(C=C5)O)C(=O)OC |
| SMILES | CCC12CC(=C3C4(C1N(CC4)CC=C2)C5=C(N3)C=C(C=C5)O)C(=O)OC |
| Canonical SMILES | CCC12CC(=C3C4(C1N(CC4)CC=C2)C5=C(N3)C=C(C=C5)O)C(=O)OC |
| Appearance | Powder |
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